2-{4-[(Cycloheptylamino)methyl]-2-methoxyphenoxy}ethanol

• Molecular Formula: C17H27NO3
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 2-[4-[(cycloheptylamino)methyl]-2-methoxyphenoxy]ethanol
• InChI: InChI=1S/C17H27NO3/c1-20-17-12-14(8-9-16(17)21-11-10-19)13-18-15-6-4-2-3-5-7-15/h8-9,12,15,18-19H,2-7,10-11,13H2,1H3
• InChI Key: RUBCBBFRKPHABE-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CNC2CCCCCC2)OCCO

Description

2-{4-[(Cycloheptylamino)methyl]-2-methoxyphenoxy}ethanol is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-{4-[(Cycloheptylamino)methyl]-2-methoxyphenoxy}ethanol is not fully understood. However, it has been suggested that it exerts its therapeutic effects through the modulation of various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects
Studies have shown that 2-{4-[(Cycloheptylamino)methyl]-2-methoxyphenoxy}ethanol can modulate the expression of various genes involved in inflammation, oxidative stress, and cancer. It has also been found to reduce the levels of inflammatory cytokines and reactive oxygen species in cells. In addition, it has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{4-[(Cycloheptylamino)methyl]-2-methoxyphenoxy}ethanol in lab experiments is its potential therapeutic properties. It can be used to study the mechanisms of various diseases and their potential treatments. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 2-{4-[(Cycloheptylamino)methyl]-2-methoxyphenoxy}ethanol. One direction is to further investigate its mechanism of action and identify the specific signaling pathways it modulates. Another direction is to study its potential use in combination with other drugs for the treatment of various diseases. Additionally, there is a need for more studies to determine the safety and efficacy of 2-{4-[(Cycloheptylamino)methyl]-2-methoxyphenoxy}ethanol in humans.
Conclusion
In conclusion, 2-{4-[(Cycloheptylamino)methyl]-2-methoxyphenoxy}ethanol is a chemical compound with potential therapeutic properties. It has been studied for its anti-inflammatory, anti-oxidant, and anti-cancer properties, as well as its potential use in the treatment of cardiovascular diseases, neurological disorders, and diabetes. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-{4-[(Cycloheptylamino)methyl]-2-methoxyphenoxy}ethanol involves the reaction of 4-(bromomethyl)-2-methoxyphenol with cycloheptylamine followed by reduction with sodium borohydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

2-{4-[(Cycloheptylamino)methyl]-2-methoxyphenoxy}ethanol has been studied for its potential therapeutic properties in various scientific research studies. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been studied for its potential use in the treatment of cardiovascular diseases, neurological disorders, and diabetes.